Cas no 1804485-82-2 (2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde)

• Product Name: 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde
• CAS No: 1804485-82-2
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 4854949
• Update Time: 2025-06-08

2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C7H5F3N2O/c8-5-4(2-13)3(6(9)10)1-12-7(5)11/h1-2,6H,(H2,11,12)
• InChI Key： GLNPGAVATJOZPL-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=CC(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

Recent Advances in the Application of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS: 1804485-82-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS: 1804485-82-2) has recently emerged as a key building block in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the presence of both difluoromethyl and fluorine substituents, which contribute to its enhanced metabolic stability and bioavailability. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of biologically active molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1804485-82-2 as a crucial precursor for developing novel kinase inhibitors. The electron-withdrawing properties of the difluoromethyl and fluorine groups were found to significantly influence the binding affinity of the resulting compounds to their target proteins. Molecular docking studies revealed that derivatives synthesized from this aldehyde showed improved interactions with the ATP-binding sites of several tyrosine kinases, suggesting potential applications in cancer therapy.

Another significant application was reported in a Nature Communications paper, where 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde served as a key intermediate in the development of fluorinated analogs of known antiviral drugs. The incorporation of this scaffold led to compounds with enhanced blood-brain barrier penetration, making them particularly valuable for treating central nervous system infections. The researchers noted that the specific substitution pattern of this compound allowed for optimal balance between lipophilicity and polarity.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 ACS Catalysis publication described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the aldehyde group while preserving the sensitive difluoromethyl moiety. This breakthrough has opened new avenues for creating diverse molecular libraries based on this scaffold, facilitating structure-activity relationship studies in drug discovery programs.

From a pharmacological perspective, the metabolic stability of derivatives containing this structural motif has been particularly noteworthy. Studies using human liver microsomes demonstrated that compounds derived from 1804485-82-2 exhibit significantly longer half-lives compared to their non-fluorinated counterparts. This property, combined with the generally favorable safety profile observed in preliminary toxicology studies, positions this compound as a valuable asset in the design of next-generation therapeutics.

Ongoing research is exploring the application of this building block in targeted protein degradation strategies. Preliminary results suggest that its unique electronic properties make it particularly suitable for designing proteolysis-targeting chimeras (PROTACs) with improved cellular permeability and target engagement. Several pharmaceutical companies have reportedly included derivatives of this compound in their preclinical pipelines for various indications, including oncology and inflammatory diseases.

As the field of fluorinated pharmaceuticals continues to grow, the strategic importance of 2-Amino-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde is expected to increase. Its ability to serve as a multifunctional intermediate that can be readily modified at both the amino and aldehyde positions provides synthetic chemists with exceptional flexibility in drug design. Future research directions likely include further optimization of synthetic routes to this compound and exploration of its applications in additional therapeutic areas.